Cas no 2228097-25-2 (methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate
• CAS No: 2228097-25-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5913773
• PubChem ID: 165822395
• Update Time: 2025-05-24

methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate
• EN300-1811779
• 2228097-25-2

• Inchi： 1S/C11H19N3O2/c1-5-14-7-8(6-13-14)11(2,3)9(12)10(15)16-4/h6-7,9H,5,12H2,1-4H3
• InChI Key： GZFWCPIMLLVGQT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=NN(CC)C=1)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate

Introduction to Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate (CAS No. 2228097-25-2)

Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate, a compound with the chemical formula C₁₀H₁₇N₃O₂, is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound, identified by its unique CAS number 2228097-25-2, has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development.

The structure of Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate features a methyl ester group at the terminal carbon, a pyrazole ring substituted with an ethyl group, and an amino group at the second carbon position. This arrangement provides a rich framework for further chemical modifications, making it a valuable building block in synthetic chemistry.

In the realm of pharmaceutical research, this compound has been explored for its potential role in the development of novel therapeutic agents. The pyrazole moiety, known for its bioactivity and structural versatility, has been extensively studied in the design of drugs targeting various diseases. Recent studies have highlighted the pharmacological properties of pyrazole derivatives, particularly their anti-inflammatory, antimicrobial, and anticancer effects.

One of the most promising applications of Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By designing molecules that specifically inhibit kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.

The synthetic pathways for this compound have been optimized to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate. These methods not only enhance the efficiency of synthesis but also minimize unwanted byproducts, ensuring a cleaner reaction profile.

Recent advancements in computational chemistry have further facilitated the design and optimization of this compound. Molecular modeling techniques allow researchers to predict the binding interactions between Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate and biological targets, thereby guiding the development of more effective drug candidates. This computational approach has significantly reduced the time and cost associated with traditional trial-and-error methods.

The biological activity of Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-yl)-3-methylbutanoate has been evaluated through in vitro and in vivo studies. Initial results suggest that this compound exhibits potent inhibitory effects on certain kinases, making it a promising candidate for further development. Additionally, its structural features may contribute to its ability to interact with other biological targets, opening up possibilities for multi-target drug design.

In conclusion, Methyl 2-amino-3-(1-ethyl-1H-pyrazol-4-y)-l-meth-butanoate (CAS No. 222809725) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and bioactivity make it an attractive scaffold for developing novel therapeutic agents. With ongoing research and advancements in synthetic and computational methods, this compound is poised to play a crucial role in future drug development efforts.